Cas no 1269291-19-1 (3-(1-(tert-Butyl)-1H-pyrazol-5-yl)pyridine)

3-(1-(tert-Butyl)-1H-pyrazol-5-yl)pyridine is a heterocyclic compound featuring a pyridine ring linked to a tert-butyl-substituted pyrazole moiety. This structure imparts unique electronic and steric properties, making it valuable in pharmaceutical and agrochemical research. The tert-butyl group enhances steric hindrance, potentially improving selectivity in ligand-receptor interactions. Its dual heterocyclic framework offers versatility as a building block for synthesizing complex molecules, particularly in drug discovery for kinase inhibitors or other biologically active compounds. The compound's stability and well-defined reactivity profile facilitate controlled functionalization, supporting its use in medicinal chemistry and material science applications. Its high purity and consistent performance make it a reliable intermediate for specialized synthetic pathways.

3-(1-(tert-Butyl)-1H-pyrazol-5-yl)pyridine structure

1269291-19-1 structure

Product Name:3-(1-(tert-Butyl)-1H-pyrazol-5-yl)pyridine

CAS No:1269291-19-1

MF:C₁₂H₁₅N₃

MW:201.267602205276

CID:1089364

PubChem ID:71711101

Update Time:2025-06-06

3-(1-(tert-Butyl)-1H-pyrazol-5-yl)pyridine Chemical and Physical Properties

Names and Identifiers

- 3-(1-(tert-Butyl)-1H-pyrazol-5-yl)pyridine
- 3-(2-tert-butylpyrazol-3-yl)pyridine
- AKOS022172641
- DTXSID80856784
- 1269291-19-1
- Pyridine, 3-[1-(1,1-dimethylethyl)-1H-pyrazol-5-yl]-
- 3-(1-tert-Butyl-1H-pyrazol-5-yl)pyridine
- Inchi： 1S/C12H15N3/c1-12(2,3)15-11(6-8-14-15)10-5-4-7-13-9-10/h4-9H,1-3H3
- InChI Key： ONGVLRUKKDSFMO-UHFFFAOYSA-N
- SMILES： N1(C(C2C=NC=CC=2)=CC=N1)C(C)(C)C

Computed Properties

Exact Mass: 201.126597491g/mol
Monoisotopic Mass: 201.126597491g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 209
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 30.7Å²

3-(1-(tert-Butyl)-1H-pyrazol-5-yl)pyridine Pricemore >>

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Chemenu	CM172660-1g	3-(1-(tert-butyl)-1H-pyrazol-5-yl)pyridine	1269291-19-1	95%	1g	$536	2024-08-02
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